molecular formula C7H14N2 B8187310 (S)-1-Methyl-1,6-diaza-spiro[3.4]octane

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane

Cat. No.: B8187310
M. Wt: 126.20 g/mol
InChI Key: GFANVZVARJDUIM-ZETCQYMHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane (CAS: 2514756-38-6) is a chiral spirocyclic compound with a molecular formula of C₇H₁₄N₂ and a molecular weight of 126.2 g/mol . Its structure features two nitrogen atoms embedded in a spiro[3.4]octane framework, with a methyl group at the 1-position and an (S)-configured stereocenter . This compound is of interest in medicinal chemistry due to the rigidity and three-dimensionality imparted by the spirocyclic system, which can enhance binding selectivity in drug candidates .

Properties

IUPAC Name

(4S)-1-methyl-1,7-diazaspiro[3.4]octane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14N2/c1-9-5-3-7(9)2-4-8-6-7/h8H,2-6H2,1H3/t7-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GFANVZVARJDUIM-ZETCQYMHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC12CCNC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1CC[C@]12CCNC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

126.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane typically involves the following steps:

    Starting Materials: The synthesis begins with the appropriate diaza-octane precursor and a methylating agent.

    Reaction Conditions: The reaction is carried out under controlled conditions, often involving a base to deprotonate the nitrogen atoms, facilitating the nucleophilic attack on the methylating agent.

    Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired enantiomer in high purity.

Industrial Production Methods

In an industrial setting, the production of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane may involve:

    Large-Scale Reactors: Utilizing large-scale reactors to handle the bulk quantities of starting materials.

    Automated Systems: Employing automated systems for precise control of reaction parameters such as temperature, pressure, and pH.

    Continuous Flow Processes: Implementing continuous flow processes to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

    Substitution: Nucleophilic substitution reactions are common, where nucleophiles replace the methyl group or other substituents.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

    Reducing Agents: Lithium aluminum hydride, sodium borohydride.

    Nucleophiles: Halides, amines, thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding N-oxides, while reduction can produce amines or other reduced derivatives.

Scientific Research Applications

(S)-1-Methyl-1,6-diaza-spiro[3.4]octane has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of complex organic molecules.

    Biology: Investigated for its potential as a ligand in biochemical assays.

    Medicine: Explored for its pharmacological properties, including potential therapeutic applications.

    Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of (S)-1-Methyl-1,6-diaza-spiro[3.4]octane involves its interaction with specific molecular targets:

    Molecular Targets: The compound may bind to enzymes or receptors, modulating their activity.

    Pathways Involved: It can influence biochemical pathways by acting as an inhibitor or activator of specific proteins.

Comparison with Similar Compounds

Structural Analogs with Varied Substituents

Key structural analogs differ in substituents, protecting groups, or nitrogen positions. Examples include:

Compound Name Molecular Formula Substituents/Modifications CAS Number Price (100 mg) Key Properties
(S)-1-Methyl-1,6-diaza-spiro[3.4]octane C₇H₁₄N₂ 1-methyl, (S)-configuration 2514756-38-6 N/A Chiral, spirocyclic, no protecting group
1-Methyl-1,6-diaza-spiro[3.4]octane C₇H₁₄N₂ 1-methyl, racemic N/A $100 Non-chiral, used as a building block
1-Boc-1,6-diaza-spiro[3.4]octane C₁₁H₂₀N₂O₂ 1-Boc protecting group 1148044-31-8 $266 (250 mg) Increased stability, pKa ~10.54
6-Methyl-1,6-diaza-spiro[3.4]octane C₇H₁₄N₂ 6-methyl, non-chiral N/A (CID 68237458) N/A Positional isomer, different N geometry
1-Methyl-6-(3-pyridinyl)-1,6-diaza-spiro[3.4]octane C₁₂H₁₇N₃ 6-pyridinyl, 1-methyl 646056-63-5 N/A Enhanced polarity, potential bioactivity

Key Findings :

  • Boc-protected derivatives (e.g., 1-Boc-1,6-diaza-spiro[3.4]octane) are critical intermediates in synthesis, offering improved solubility and handling compared to the free base .
  • Positional isomers (1-methyl vs. 6-methyl) alter nitrogen accessibility, impacting hydrogen-bonding capabilities and reactivity .

Enantiomeric Comparisons

The (S)-enantiomer is distinct from its (R)-counterpart and racemic mixtures:

  • Stereochemical Impact: The (S)-configuration may confer unique binding preferences in chiral environments, such as enzyme active sites.

Physicochemical and Commercial Properties

  • Solubility and Stability : Boc-protected analogs exhibit higher stability under acidic conditions due to the tert-butyloxycarbonyl group, whereas the free base (S)-1-methyl derivative may require specialized storage (e.g., 2–8°C for Boc derivatives) .
  • Pricing Trends : Smaller substituents (e.g., methyl) correlate with lower costs (e.g., $100/100 mg for racemic 1-methyl vs. $540/100 mg for 8-hydroxy-5-oxa derivatives) .

Research Implications

  • Drug Discovery : The spiro[3.4]octane core is a versatile scaffold; substituent choice (e.g., Boc, pyridinyl) tailors compounds for specific targets, such as protease inhibitors or CNS agents .
  • Synthetic Challenges : Enantiopure synthesis (e.g., (S)-1-methyl) demands chiral resolution or asymmetric catalysis, complicating large-scale production .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.